N-(3,5-dimethoxyphenyl)-2-(hydroxymethyl)-1-piperidinecarbothioamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-(hydroxymethyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C15H22N2O3S/c1-19-13-7-11(8-14(9-13)20-2)16-15(21)17-6-4-3-5-12(17)10-18/h7-9,12,18H,3-6,10H2,1-2H3,(H,16,21)
• InChI Key: JXBJQQLHRQZBPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=S)N2CCCCC2CO)OC
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-(hydroxymethyl)-1-piperidinecarbothioamide, commonly known as DMPT, is a synthetic compound that has gained significant attention in the field of scientific research. DMPT has been found to have various biochemical and physiological effects, making it an attractive compound for researchers in various fields.

Mechanism of Action

The mechanism of action of DMPT is not fully understood. However, studies have shown that DMPT acts on the hypothalamus-pituitary-gonadal axis, leading to an increase in the secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH). The increase in LH and FSH secretion leads to an increase in testosterone production, which is responsible for the growth-promoting effects of DMPT.
Biochemical and Physiological Effects
DMPT has various biochemical and physiological effects. Studies have shown that DMPT can increase feed intake and improve the growth performance of animals. DMPT has also been found to improve the quality of animal products, such as meat and eggs.
In addition, DMPT has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of DMPT for lab experiments is its high yield synthesis method. DMPT is also a readily available compound, making it easy to obtain for research purposes. DMPT has also been found to have various biochemical and physiological effects, making it an attractive compound for researchers in various fields.
However, one of the limitations of DMPT is that its mechanism of action is not fully understood. Further research is needed to fully understand the mechanism of action of DMPT and its potential applications in the treatment of various diseases.

Future Directions

There are several future directions for research on DMPT. One area of research is to further understand the mechanism of action of DMPT. This will help to identify potential applications of DMPT in the treatment of various diseases.
Another area of research is to investigate the potential use of DMPT in the field of animal nutrition. Further studies are needed to determine the optimal dosage of DMPT and its long-term effects on animal health and product quality.
Conclusion
In conclusion, DMPT is a synthetic compound that has gained significant attention in the field of scientific research. DMPT has various biochemical and physiological effects, making it an attractive compound for researchers in various fields. Further research is needed to fully understand the mechanism of action of DMPT and its potential applications in the treatment of various diseases.

Scientific Research Applications

DMPT has been found to have various scientific research applications. One of the primary applications of DMPT is in the field of animal nutrition. DMPT has been shown to increase feed intake and improve the growth performance of various animals, including pigs, chickens, and fish. DMPT has also been found to improve the quality of animal products, such as meat and eggs.
DMPT has also been studied for its potential use in the treatment of various diseases. Studies have shown that DMPT has anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related disorders.